5-(3-Carboxy-5-fluorophenyl)-3-fluorophenol, 95%

• IUPAC Name: 3-fluoro-5-(3-fluoro-5-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H8F2O3/c14-10-2-7(1-9(4-10)13(17)18)8-3-11(15)6-12(16)5-8/h1-6,16H,(H,17,18)
• InChI Key: XNAYGDGLHGXOQB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)O)F)C2=CC(=CC(=C2)F)O
• Molecular Formula: C13H8F2O3
• DSSTOX Substance ID: DTXSID70684396
• Molecular Weight: 250.20 g/mol
• CAS RN: 1261998-38-2

Description

5-(3-Carboxy-5-fluorophenyl)-3-fluorophenol, 95% (5-CF3P) is a fluorinated phenol compound with a wide range of applications in the scientific research field. It is a versatile building block for organic synthesis and can be used as a starting material for a variety of organic reactions. This compound is suitable for use in a variety of laboratory experiments, including biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 5-(3-Carboxy-5-fluorophenyl)-3-fluorophenol, 95% is not yet fully understood. However, it is known to interact with a variety of proteins and enzymes, and it is thought to act as an inhibitor of certain enzymes and proteins. It is also thought to interact with DNA and other molecules, and it is believed to have an effect on gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Carboxy-5-fluorophenyl)-3-fluorophenol, 95% are not yet fully understood. However, it is known to interact with a variety of proteins and enzymes, and it is thought to act as an inhibitor of certain enzymes and proteins. It is also thought to interact with DNA and other molecules, and it is believed to have an effect on gene expression.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3-Carboxy-5-fluorophenyl)-3-fluorophenol, 95% in laboratory experiments include its low cost, ease of use, and versatility. It can be used in a variety of experiments and has been used in studies of enzyme inhibition, DNA binding, and protein-protein interactions. Its low cost and ease of use make it a popular choice for laboratory experiments.
However, there are some limitations to using 5-(3-Carboxy-5-fluorophenyl)-3-fluorophenol, 95% in laboratory experiments. Its mechanism of action is not yet fully understood, and it is not known how it interacts with proteins and enzymes. Additionally, its effects on biochemical and physiological processes are not yet fully understood.

Future Directions

There are a number of potential future directions for research on 5-(3-Carboxy-5-fluorophenyl)-3-fluorophenol, 95%. Further research is needed to understand its mechanism of action and its effects on biochemical and physiological processes. Additionally, further research is needed to understand how it interacts with proteins and enzymes, and how it affects gene expression. Additionally, further research is needed to understand its potential applications in drug metabolism, toxicology, and pharmacology. Finally, further research is needed to identify new methods of synthesis and to explore its potential applications in other areas of scientific research.

Synthesis Methods

5-(3-Carboxy-5-fluorophenyl)-3-fluorophenol, 95% can be synthesized using a variety of methods. One of the most common methods is the reaction of 3-fluorophenol with 5-fluorosalicylic acid in the presence of sodium hydroxide. This reaction is conducted at a temperature of 140°C for 2 hours and yields the desired product in a yield of 95%. This method is relatively simple and cost-effective, making it a popular choice for the synthesis of 5-(3-Carboxy-5-fluorophenyl)-3-fluorophenol, 95%.

Scientific Research Applications

5-(3-Carboxy-5-fluorophenyl)-3-fluorophenol, 95% has a wide range of applications in the scientific research field. It is commonly used as a starting material for organic synthesis and can be used in a variety of laboratory experiments. It has been used in studies of enzyme inhibition, DNA binding, and protein-protein interactions. It has also been used in studies of drug metabolism, toxicology, and pharmacology.